N-(sec-butyl)-3-(2-(2-((2,3-dimethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl)propanamide

• IUPAC Name: N-butan-2-yl-3-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]propanamide
• InChI: InChI=1S/C26H30N6O4/c1-5-17(3)27-22(33)13-14-30-24(35)19-10-6-7-12-21(19)32-25(30)29-31(26(32)36)15-23(34)28-20-11-8-9-16(2)18(20)4/h6-12,17H,5,13-15H2,1-4H3,(H,27,33)(H,28,34)
• InChI Key: DRKLUAACMFDTFF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CCN1C(=O)C2=CC=CC=C2N3C1=NN(C3=O)CC(=O)NC4=CC=CC(=C4C)C
• Molecular Formula: C26H30N6O4
• Molecular Weight: 490.6 g/mol

Description

N-(sec-butyl)-3-(2-(2-((2,3-dimethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl)propanamide is a useful research compound. Its molecular formula is C26H30N6O4 and its molecular weight is 490.564. The purity is usually 95%.
BenchChem offers high-quality N-(sec-butyl)-3-(2-(2-((2,3-dimethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(sec-butyl)-3-(2-(2-((2,3-dimethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

The compound falls within the broader category of triazoloquinazolinone derivatives, which have been extensively studied for their chemical synthesis and potential applications. Research into related compounds has yielded a variety of synthetic methods and applications in medicinal chemistry.

• Novel Synthesis Techniques : One study demonstrated a new facile synthesis of 2,3-dihydro-5H-oxazolo[2,3-b]quinazolin-5-one and related compounds through reactions of anthranilamide with isocyanates, showcasing the versatility of quinazolinone derivatives in synthetic chemistry J. Chern et al., 1988.

• Heterocyclic Chemistry Developments : Another study focused on the synthesis of 8,8-R,R-8,9-dihydro[1,2,4]triazolo[1,5-a]quinazolin-6(7H)-ones through a three-component condensation process, highlighting the compound's relevance in developing novel heterocyclic structures K. Shikhaliev et al., 2005.

• Antimicrobial and Antifungal Activities : Research into derivatives of triazoloquinazoline, such as the synthesis of novel ([1,2,4]triazolo[1,5-c]quinazolin-2-ylthio)carboxylic acids and esters, has shown promising antimicrobial and antifungal activities. This suggests potential applications in developing new antimicrobial agents Lyudmila N. Antipenko et al., 2009.

• Anti-inflammatory Potential : Directed searches among (3H-Quinazoline-4-ylidene)hydrazides of N-protected amino acids and their heterocyclization products have identified compounds with significant anti-inflammatory potential. This opens avenues for the development of new anti-inflammatory drugs Martynenko Yu V et al., 2019.